4-Pentylphenyl-4-propylbi(cyclohexane)-4-carboxylate

• Molecular Formula: C27H42O2
• Molecular Weight: 398.6 g/mol
• IUPAC Name: (4-pentylphenyl) 4-cyclohexyl-1-propylcyclohexane-1-carboxylate
• InChI: InChI=1S/C27H42O2/c1-3-5-7-10-22-13-15-25(16-14-22)29-26(28)27(19-4-2)20-17-24(18-21-27)23-11-8-6-9-12-23/h13-16,23-24H,3-12,17-21H2,1-2H3
• InChI Key: FXPBNJAHVMWSRI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)OC(=O)C2(CCC(CC2)C3CCCCC3)CCC

Description

4-Pentylphenyl-4-propylbi(cyclohexane)-4-carboxylate is a complex organic compound with a unique structure that combines phenyl and cyclohexane rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Pentylphenyl-4-propylbi(cyclohexane)-4-carboxylate typically involves multi-step organic reactions. The process begins with the preparation of the phenyl and cyclohexane precursors, followed by their coupling through esterification or other suitable reactions. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure consistent quality and efficiency. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-Pentylphenyl-4-propylbi(cyclohexane)-4-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ester group to alcohols.

Substitution: The phenyl ring can participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like halogens (Cl₂, Br₂) or nucleophiles (NH₃, OH⁻) are employed under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

4-Pentylphenyl-4-propylbi(cyclohexane)-4-carboxylate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in drug development.

Industry: Utilized in the production of advanced materials, such as liquid crystals and polymers.

Mechanism of Action

The mechanism of action of 4-Pentylphenyl-4-propylbi(cyclohexane)-4-carboxylate involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 4-Decyl-4-cyanobiphenyl
• 4-Heptylcyclohexanone
• Trans,Trans-4-(3,4-Difluorophenyl)-4’'-Pentylbicyclohexyl

Uniqueness

4-Pentylphenyl-4-propylbi(cyclohexane)-4-carboxylate stands out due to its unique combination of phenyl and cyclohexane rings, which imparts distinct chemical and physical properties